76-75-5

Thiopental

In Stock

• CAS RN:
• 76-75-5

• Formula:
• C11H18N2O2S

• InChI:
• InChI=1S/C11H18N2O2S/c1-4-6-7(3)11(5-2)8(14)12-10(16)13-9(11)15/h7H,4-6H2,1-3H3,(H2,12,13,14,15,16)

• InChIKey:
• IUJDSEJGGMCXSG-UHFFFAOYSA-N

• Thiopental is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.
  Thiopental, also known as (+-)-thiopental or penthiobarbital, belongs to the class of organic compounds known as thiobarbituric acid derivatives. These are organic compounds containing a 2-thioxodihydropyrimidine-4, 6(1H, 5H)-dione skeleton. Thiopental is a drug which is used for use as the sole anesthetic agent for brief (15 minute) procedures, for induction of anesthesia prior to administration of other anesthetic agents, to supplement regional anesthesia, to provide hypnosis during balanced anesthesia with other agents for analgesia or muscle relaxation, for the control of convulsive states during or following inhalation an...

Iododimethylarsine

Usually In Stock

• CAS RN:
• 676-75-5

• Formula:
• C2H6AsI

• InChI:
• InChI=1S/C2H6AsI/c1-3(2)4/h1-2H3

• InChIKey:
• JHQSGZOIIRXESF-UHFFFAOYSA-N

• Iododimethylarsine, also known as Iododimethylarsine, is a useful research compound. Its molecular formula is C2H6AsI and its molecular weight is 231.9 g/mol. The purity is usually 95%.

Methyl (2S,3R)-2-amino-3-methoxybutanoate;hydrochloride

Usually In Stock

• CAS RN:
• 71776-75-5

• Formula:
• C6H14ClNO3

• InChI:
• InChI=1S/C6H13NO3.ClH/c1-4(9-2)5(7)6(8)10-3;/h4-5H,7H2,1-3H3;1H/t4-,5+;/m1./s1

• InChIKey:
• HCFAXMBUCMXJGK-JBUOLDKXSA-N

• Methyl (2S,3R)-2-amino-3-methoxybutanoate;hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO3 and its molecular weight is 183.63. The purity is usually 95%.

(4Z)-4-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one

Usually In Stock

• CAS RN:
• 18776-75-5

• Formula:
• C20H18Cl2N2O2

• InChI:
• InChI=1S/C20H18Cl2N2O2/c21-10-12-24(13-11-22)17-8-6-15(7-9-17)14-18-20(25)26-19(23-18)16-4-2-1-3-5-16/h1-9,14H,10-13H2/b18-14-

• InChIKey:
• XLPONWKZDMLPSZ-JXAWBTAJSA-N

• (4Z)-4-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one, also known as (4Z)-4-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one, is a useful research compound. Its molecular formula is C20H18Cl2N2O2 and its molecular weight is 389.3 g/mol. The purity is usually 95%.

N-(2,3-dimethylphenyl)-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 681276-75-5

• Formula:
• C26H26N2OS

• InChI:
• InChI=1S/C26H26N2OS/c1-18-11-13-21(14-12-18)15-28-16-25(22-8-4-5-10-24(22)28)30-17-26(29)27-23-9-6-7-19(2)20(23)3/h4-14,16H,15,17H2,1-3H3,(H,27,29)

• InChIKey:
• MTVXVMMCOCPFFI-UHFFFAOYSA-N

• N-(2,3-dimethylphenyl)-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C26H26N2OS and its molecular weight is 414.57. The purity is usually 95%.

2'-Bromo-3,5-dichloro-2-hydroxybenzophenone; 98%

In Stock

• CAS RN:
• 720676-75-5

• Formula:
• C13H7BrCl2O2

• InChI:
• InChI=1S/C13H7BrCl2O2/c14-10-4-2-1-3-8(10)12(17)9-5-7(15)6-11(16)13(9)18/h1-6,18H

• InChIKey:
• SAXJQZKMFCUNDE-UHFFFAOYSA-N

• 2'-Bromo-3,5-dichloro-2-hydroxybenzophenone; 98% is a useful research compound. Its molecular formula is C13H7BrCl2O2 and its molecular weight is 346.0 g/mol. The purity is usually 95%.

N1-benzyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872976-75-5

• Formula:
• C22H27N3O6S

• InChI:
• InChI=1S/C22H27N3O6S/c1-16-13-18(9-10-19(16)30-2)32(28,29)25-11-6-12-31-20(25)15-24-22(27)21(26)23-14-17-7-4-3-5-8-17/h3-5,7-10,13,20H,6,11-12,14-15H2,1-2H3,(H,23,26)(H,24,27)

• InChIKey:
• BWJWVUONGFPXKG-UHFFFAOYSA-N

• N1-benzyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O6S and its molecular weight is 461.53. The purity is usually 95%.

3-Chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898776-75-5

• Formula:
• C18H17ClFNO

• InChI:
• InChI=1S/C18H17ClFNO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h3-6,9-11H,1-2,7-8,12H2

• InChIKey:
• PQDAZQDKODDKSQ-UHFFFAOYSA-N

• 3-Chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17ClFNO and its molecular weight is 317.8 g/mol. The purity is usually 95%.

3-(3-methoxybenzyl)-7-phenyl-2-thioxo-1,2,3,5-tetrahydro-4H-pyrrolo[3,2-d]pyrimidin-4-one

In Stock

• CAS RN:
• 932976-75-5

• Formula:
• C20H17N3O2S

• InChI:
• InChI=1S/C20H17N3O2S/c1-25-15-9-5-6-13(10-15)12-23-19(24)18-17(22-20(23)26)16(11-21-18)14-7-3-2-4-8-14/h2-11,21H,12H2,1H3,(H,22,26)

• InChIKey:
• IWJZSGBJOKRAAA-UHFFFAOYSA-N

• 3-(3-methoxybenzyl)-7-phenyl-2-thioxo-1,2,3,5-tetrahydro-4H-pyrrolo[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C20H17N3O2S and its molecular weight is 363.44. The purity is usually 95%.

N-cyclohexyl-2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 869076-75-5

• Formula:
• C17H25N3O3S2

• InChI:
• InChI=1S/C17H25N3O3S2/c1-23-9-8-20-16(22)15-13(7-10-24-15)19-17(20)25-11-14(21)18-12-5-3-2-4-6-12/h12H,2-11H2,1H3,(H,18,21)

• InChIKey:
• YUKYRKLCEWPXGZ-UHFFFAOYSA-N

• N-cyclohexyl-2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C17H25N3O3S2 and its molecular weight is 383.5 g/mol. The purity is usually 95%.

1-(2-methoxyethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea

In Stock

• CAS RN:
• 1705976-75-5

• Formula:
• C13H22N4O3

• InChI:
• InChI=1S/C13H22N4O3/c1-19-7-4-14-13(18)16-12-8-15-17(10-12)9-11-2-5-20-6-3-11/h8,10-11H,2-7,9H2,1H3,(H2,14,16,18)

• InChIKey:
• YBSWQAPYQNWJDP-UHFFFAOYSA-N

• 1-(2-methoxyethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea is a useful research compound. Its molecular formula is C13H22N4O3 and its molecular weight is 282.344. The purity is usually 95%.

2-[[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-5-(trifluoromethyl)-1,3,4-oxadiazole

Usually In Stock

• CAS RN:
• 2379976-75-5

• Formula:
• C14H15BrF3N5O2

• InChI:
• InChI=1S/C14H15BrF3N5O2/c15-10-4-19-13(20-5-10)24-8-9-2-1-3-23(6-9)7-11-21-22-12(25-11)14(16,17)18/h4-5,9H,1-3,6-8H2

• InChIKey:
• MPOJWGNNPWEKBV-UHFFFAOYSA-N

• 2-[[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-5-(trifluoromethyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C14H15BrF3N5O2 and its molecular weight is 422.206. The purity is usually 95%.

2-Bromo-3-chloro-6-fluorobenzyl alcohol

In Stock

• CAS RN:
• 1823576-75-5

• Formula:
• C7H5BrClFO

• InChI:
• InChI=1S/C7H5BrClFO/c8-7-4(3-11)6(10)2-1-5(7)9/h1-2,11H,3H2

• InChIKey:
• MDQGLNBTTBXXFT-UHFFFAOYSA-N

• 2-Bromo-3-chloro-6-fluorobenzyl alcohol is a useful research compound. Its molecular formula is C7H5BrClFO and its molecular weight is 239.47 g/mol. The purity is usually 95%.